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Compound of Interest

Compound Name: Ms-PEG12-Boc

To ensure the safe and proper disposal of "Ms-PEG12-Boc," it is crucial to first accurately
identify the specific chemical compound. The term "Ms-PEG12-Boc" is an ambiguous identifier,
and several related but distinct compounds with similar names exist. To provide you with the
most accurate and relevant safety and disposal information, please specify the exact
compound you are working with.

During our initial search, we found information on several related polyethylene glycol (PEG)
derivatives, including:

Boc-NH-PEG12-COOH (also known as t-Boc-N-Amido-PEG12-acid)[1]

m-PEG12-amine[2]

t-Boc-N-amido-PEG12-acid[3]

t-Boc-Aminooxy-PEG12-acid[4][5]

The handling, hazards, and disposal procedures can vary significantly between these different
molecules. For example, a Safety Data Sheet (SDS) was located for "t-Boc-Aminooxy-PEG12-
acid,” which outlines specific handling and safety precautions. However, this information may
not be applicable to other PEG derivatives.

To proceed, please provide one of the following:

e The full chemical name
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e The Chemical Abstracts Service (CAS) number

Once you provide the precise chemical identifier, we can perform a targeted search for the
correct Safety Data Sheet and furnish you with the detailed disposal protocols, quantitative
data, and safety information you require. This will enable us to generate the necessary
procedural guidance and visualizations to ensure the safe management of this chemical in your
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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